Cas no 103457-26-7 (Ethyl 2-cyano-3-(2-fluorophenyl)acrylate)

• Product Name: Ethyl 2-cyano-3-(2-fluorophenyl)acrylate
• CAS No: 103457-26-7
• MF: C₁₂H₁₀FNO₂
• MW: 219.211706638336
• CID: 2863597
• PubChem ID: 840994
• Update Time: 2025-04-21

Ethyl 2-cyano-3-(2-fluorophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• HAYFYQCUACVOEL-JXMROGBWSA-N
• Ethyl2-Cyano-3-(2-fluorophenyl)acrylate
• 103457-26-7
• A12876
• Ethyl 2-cyano-3-(2-fluorophenyl)acrylate
• NSC637302
• MFCD00564621
• NSC-637302
• AS-32649
• Ethyl (2E)-2-cyano-3-(2-fluorophenyl)-2-propenoate #
• ethyl (E)-2-cyano-3-(2-fluorophenyl)acrylate
• AKOS000653172
• ethyl (E)-2-cyano-3-(2-fluorophenyl)prop-2-enoate
• 84186-23-2
• CS-0206387

• MDL： MFCD00564621
• Inchi： 1S/C12H10FNO2/c1-2-16-12(15)10(8-14)7-9-5-3-4-6-11(9)13/h3-7H,2H2,1H3/b10-7+
• InChI Key： HAYFYQCUACVOEL-JXMROGBWSA-N
• SMILES： FC1C=CC=CC=1/C=C(\C#N)/C(=O)OCC

Computed Properties

• Exact Mass: 219.06955672Da
• Monoisotopic Mass: 219.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1Ų